Cas no 690245-51-3 (4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide)

• Product Name: 4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide
• CAS No: 690245-51-3
• MF: C₂₄H₂₅ClN₂O₅S
• MW: 488.983704328537
• CID: 5418607
• PubChem ID: 984502
• Update Time: 2025-08-05

4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 690245-51-3
• HMS2575C10
• MLS000581576
• 4-[[(3-chlorophenyl)sulfonylamino]methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• 4-[(3-CHLOROBENZENESULFONAMIDO)METHYL]-N-[2-(3,4-DIMETHOXYPHENYL)ETHYL]BENZAMIDE
• VU0257393-3
• F3394-0920
• Z275023260
• SMR000200205
• MLS003906991
• 4-({[(3-chlorophenyl)sulfonyl]amino}methyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• CHEMBL1543422
• AKOS000812817
• 4-((3-chlorophenylsulfonamido)methyl)-N-(3,4-dimethoxyphenethyl)benzamide
• 4-[[[(3-Chlorophenyl)sulfonyl]amino]methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• 4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide

• Inchi： 1S/C24H25ClN2O5S/c1-31-22-11-8-17(14-23(22)32-2)12-13-26-24(28)19-9-6-18(7-10-19)16-27-33(29,30)21-5-3-4-20(25)15-21/h3-11,14-15,27H,12-13,16H2,1-2H3,(H,26,28)
• InChI Key： LAAZROWHGBCEAG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(CNS(C2=CC=CC(Cl)=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 488.1172708g/mol
• Monoisotopic Mass: 488.1172708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.22±0.50(Predicted)

Additional information on 4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide

4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide

The compound with CAS No 690245-51-3, known as 4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide core, a benzenesulfonamido group, and a dimethoxyphenyl substituent. The presence of these functional groups makes it a versatile compound with unique properties.

The benzamide moiety in this compound is a key structural element, contributing to its stability and reactivity. Benzamides are widely used in the synthesis of pharmaceuticals due to their ability to form stable amide bonds. The benzenesulfonamido group adds another layer of functionality, enhancing the compound's solubility and bioavailability. This group is particularly important in drug design as it can influence the pharmacokinetic properties of the molecule.

The dimethoxyphenyl substituent further enhances the compound's versatility. Methoxy groups are known for their electron-donating properties, which can modulate the electronic environment of the aromatic ring. This modulation can be crucial in tuning the compound's interaction with biological targets, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The compound's ability to form stable conjugates with other pharmacophores has made it a valuable tool in combinatorial chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The presence of multiple functional groups allows for fine-tuning of the material's properties, making it suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 4-(3-chlorobenzenesulfonamido)methyl-N-2-(3,4-dimethoxyphenyl)ethylbenzamide involves a series of well-established organic reactions. The process typically begins with the preparation of the benzamide core, followed by the introduction of the benzenesulfonamido group through nucleophilic substitution. The final step involves coupling with the dimethoxyphenyl substituent using appropriate coupling agents.

The compound's stability under various conditions has been extensively studied. It has been found to be stable under normal storage conditions but may undergo hydrolysis under strongly acidic or basic conditions. This information is crucial for its safe handling and storage in industrial settings.

In terms of safety and handling, this compound should be treated with care due to its potential to cause skin and eye irritation. Proper personal protective equipment should be used during handling, and exposure should be minimized to ensure worker safety.

The future prospects for this compound are bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology. Its unique structure offers opportunities for further modification and functionalization, opening up new avenues for innovation in both academia and industry.